2-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-(4-fluorophenyl)acrylonitrile

• IUPAC Name: (Z)-2-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-(4-fluorophenyl)prop-2-enenitrile
• InChI: InChI=1S/C20H15FN2O2S/c1-24-18-8-5-14(10-19(18)25-2)17-12-26-20(23-17)15(11-22)9-13-3-6-16(21)7-4-13/h3-10,12H,1-2H3/b15-9-
• InChI Key: JXJFTACABMSJJQ-DHDCSXOGSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CSC(=N2)C(=CC3=CC=C(C=C3)F)C#N)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)C2=CSC(=N2)/C(=C\C3=CC=C(C=C3)F)/C#N)OC
• Molecular Formula: C20H15FN2O2S
• Molecular Weight: 366.4 g/mol

Description

2-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-(4-fluorophenyl)acrylonitrile is a chemical compound that has gained significant attention in scientific research for its potential applications in medicine and biotechnology. This compound is commonly referred to as DMTF-1 and is a member of the acrylonitrile family of compounds.

Mechanism of Action

The mechanism of action of DMTF-1 is not fully understood, but studies have shown that it works by inhibiting the activity of various enzymes and signaling pathways in cells. DMTF-1 has been shown to inhibit the activity of the PI3K/Akt/mTOR pathway, which is involved in cell growth and survival. It also inhibits the activity of the NF-κB pathway, which is involved in inflammation and immune response.
Biochemical and Physiological Effects:
DMTF-1 has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, induce apoptosis, and prevent the death of neurons in the brain. It also has anti-inflammatory and antioxidant effects, which make it a promising candidate for the development of new drugs for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of DMTF-1 is its high potency and selectivity. It has been shown to have potent anti-cancer activity against various cancer cell lines, and it is selective for cancer cells, meaning that it does not affect normal cells. However, one of the limitations of DMTF-1 is its poor solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research and development of DMTF-1. One direction is the development of new drugs for the treatment of cancer and neurological disorders. Another direction is the study of the mechanism of action of DMTF-1, which could lead to the discovery of new targets for drug development. Finally, the development of new synthetic methods for the production of DMTF-1 could lead to improvements in its potency and selectivity.

Synthesis Methods

DMTF-1 can be synthesized by the reaction of 4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-amine with 3-(4-fluorophenyl)acrylonitrile. The reaction is carried out in the presence of a suitable solvent and a catalyst. The yield of the reaction is typically high, and the purity of the product can be easily verified using various analytical techniques.

Scientific Research Applications

DMTF-1 has been extensively studied for its potential applications in medicine and biotechnology. One of the key areas of research is cancer treatment. Studies have shown that DMTF-1 has potent anti-cancer activity against various cancer cell lines, including breast, lung, and colon cancer. DMTF-1 works by inhibiting the growth of cancer cells and inducing apoptosis, or programmed cell death.
Another area of research is the development of new drugs for the treatment of neurological disorders such as Alzheimer's and Parkinson's disease. DMTF-1 has been shown to have neuroprotective effects and can prevent the death of neurons in the brain. This makes it a promising candidate for the development of new drugs for the treatment of these disorders.